Cas no 2034230-18-5 (2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 2034230-18-5
• MF: C₂₁H₂₀N₄O₃
• MW: 376.408504486084
• CID: 6474999
• Update Time: 2025-05-20

2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione
• 1H-Isoindole-1,3(2H)-dione, 2-[3-[3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl]propyl]-

• Inchi： 1S/C21H20N4O3/c1-24(2)15-11-9-14(10-12-15)19-22-18(28-23-19)8-5-13-25-20(26)16-6-3-4-7-17(16)21(25)27/h3-4,6-7,9-12H,5,8,13H2,1-2H3
• InChI Key： KQDBWPYMNCCGSX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCC1ON=C(C2=CC=C(N(C)C)C=C2)N=1

Experimental Properties

• Density: 1.298±0.06 g/cm3(Predicted)
• Boiling Point: 572.9±60.0 °C(Predicted)
• pka: 1.96±0.12(Predicted)

Additional information on 2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione

Compound 2-(3-{3-4-(dimethylamino)phenyl-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione: A Comprehensive Overview

The compound with CAS No. 2034230-18-5, known as 2-(3-{3-[4-(dimethylamino)phenyl]-1,2,4-oxadiazol-5-yl}propyl)-2,3-dihydro-1H-isoindole-1,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a isoindole core and a 1,2,4-oxadiazole ring system. The presence of these functional groups makes it a promising candidate for various applications in drug discovery and materials science.

The isoindole moiety in this compound is a bicyclic structure that contributes to its stability and potential bioavailability. Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry due to their ability to interact with various biological targets. The 1,2,4-oxadiazole ring system is another key feature of this compound. Oxadiazoles are known for their versatile reactivity and have been extensively studied for their potential as antimicrobial agents and anticancer drugs.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including click chemistry and transition metal catalysis, to optimize the synthesis pathway. These advancements have not only improved the efficiency of the synthesis but also opened up new avenues for exploring similar compounds with enhanced properties.

Recent studies have focused on the pharmacological properties of this compound. Preclinical trials have demonstrated its potential as an antiproliferative agent, with significant activity against various cancer cell lines. The compound's ability to inhibit key enzymes involved in cell proliferation has been attributed to its unique structure and functional groups. Additionally, studies have shown that it exhibits antimicrobial activity against a range of bacterial and fungal strains.

The application of this compound extends beyond pharmacology. Its structural features make it a valuable component in the development of advanced materials such as polymer composites and nanomaterials. Researchers are exploring its potential as a building block for creating self-healing materials and sensors due to its ability to form strong intermolecular interactions.

In conclusion, the compound with CAS No. 2034230-18-5 represents a significant advancement in organic chemistry with promising applications in medicine and materials science. Its unique structure and functional groups make it a versatile molecule that continues to be the focus of extensive research efforts.